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Compound of Interest

Compound Name: N-Benzoyl-L-aspartic acid

Cat. No.: B3415940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

N-Benzoyl-L-aspartic acid. The information is intended to guide laboratory personnel in the

safe use of this compound, minimizing exposure risks and ensuring appropriate responses to

accidental contact.

Chemical and Physical Properties
N-Benzoyl-L-aspartic acid is an organic compound classified as a derivative of aspartic acid.

[1] A summary of its key physical and chemical properties is presented below.
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Property Value Reference

Molecular Formula C₁₁H₁₁NO₅ [2][3]

Molecular Weight 237.21 g/mol [2][4]

Appearance White to off-white solid [2]

Melting Point 176 °C [2]

Boiling Point 502.0 ± 40.0 °C (Predicted) [2]

Density 1.404 ± 0.06 g/cm³ (Predicted) [2]

Water Solubility 10 g/L at 25°C [1]

Solubility in Solvents
Soluble in DMSO (250 mg/mL

with sonication)
[2][5]

pKa 3.31 ± 0.10 (Predicted) [2]

Flash Point 257.4 °C [1]

Toxicological Data
The toxicological profile of N-Benzoyl-L-aspartic acid has not been extensively investigated.

However, available data indicates a potential for mild toxicity. It is important to handle this

compound with appropriate care to avoid adverse health effects.

Test Type
Route of
Exposure

Species Dose/Duration Toxic Effects

LD50 (Lethal

Dose, 50%)
Intraperitoneal Mouse 1740 mg/kg

Details of toxic

effects not

reported other

than lethal dose

value.

Hazard Identification and Safety Precautions
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While not classified as a hazardous substance by all sources, some data suggests that N-
Benzoyl-L-aspartic acid may cause skin, eye, and respiratory irritation.[6] Therefore, it is

crucial to adhere to the following safety precautions.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling N-Benzoyl-L-aspartic acid:

Eye Protection: Safety goggles with side-shields are recommended.

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).

Skin and Body Protection: An impervious lab coat or other protective clothing should be

worn.

Respiratory Protection: In cases where dust or aerosols may be generated, a suitable

respirator should be used.

Engineering Controls
Engineering controls should be in place to further reduce the risk of exposure:

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood.

Safety Stations: Ensure easy access to a safety shower and an eye wash station.

Handling and Storage
Proper handling and storage procedures are essential for maintaining the integrity of the

compound and ensuring a safe laboratory environment:

Handling: Avoid inhalation and contact with eyes and skin.[7] Prevent the formation of dust

and aerosols.[7] Do not eat, drink, or smoke in areas where the chemical is handled.

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[7] Protect from

direct sunlight and sources of ignition.[7] Recommended storage temperatures are -20°C for

the powder (long-term) and in solvent.[4][5]
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Emergency and First Aid Procedures
In the event of accidental exposure, the following first aid measures should be taken

immediately.

Eye Contact: Immediately flush the eyes with large amounts of water, occasionally lifting the

upper and lower eyelids.[7] Remove contact lenses if present and easy to do. Continue

rinsing for at least 15 minutes and seek prompt medical attention.[7]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with plenty of water.[7] If irritation occurs, seek medical advice.

Inhalation: Move the affected person to fresh air.[7] If breathing is difficult, provide respiratory

support and seek medical attention.[7]

Ingestion: Do NOT induce vomiting.[7] Wash out the mouth with water and seek immediate

medical attention.[7]

Experimental Protocols for Safety Assessment
The following are summaries of standard experimental protocols that could be used to assess

the safety of N-Benzoyl-L-aspartic acid.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.[8][9]

Animal Model: The albino rabbit is the preferred species for this test.

Procedure: A single dose of the test substance is applied to a small area of the animal's skin.

[10] An untreated area of skin serves as a control.[10]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 60 minutes, 24, 48, and 72 hours after application).[10]

Evaluation: The severity of the skin reactions is scored, and the reversibility of any effects is

observed for up to 14 days.[10]
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test assesses the potential of a substance to cause eye irritation or damage.[7][11]

Animal Model: The albino rabbit is the recommended species.

Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye

of the animal.[12] The other eye remains untreated and serves as a control.[12]

Observation: The eyes are examined at specific intervals after application for signs of

corneal opacity, iritis, and conjunctival redness and swelling.

Evaluation: The severity of the ocular lesions is scored to determine the level of irritation or

corrosion. The reversibility of the effects is also assessed.

Acute Toxicity - LD50 (Intraperitoneal)
This test is designed to determine the dose of a substance that is lethal to 50% of a test animal

population.[13]

Animal Model: Mice are commonly used for this test.[13]

Procedure: The test substance is administered via intraperitoneal injection to several groups

of animals at different dose levels.[14]

Observation: The animals are observed for a set period (e.g., 24 hours to 14 days) for signs

of toxicity and mortality.[15]

Evaluation: The number of mortalities at each dose level is recorded, and the LD50 value is

calculated using statistical methods.[16]

Visual Guides to Safety and Handling
The following diagrams illustrate key workflows and logical relationships for the safe handling of

N-Benzoyl-L-aspartic acid.
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General Workflow for Safe Handling of N-Benzoyl-L-aspartic Acid

Preparation

Handling

Cleanup and Disposal

Risk Assessment

Gather Materials

Don PPE

Weighing/Measuring

Dissolving/Mixing

Performing Experiment

Decontaminate Equipment

Dispose of Waste

Doff PPE

Wash Hands
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First Aid Procedures for N-Benzoyl-L-aspartic Acid Exposure

Skin Contact Eye Contact InhalationIngestion

Exposure Event

Remove Contaminated Clothing Flush with Water for 15 mins Move to Fresh AirDo NOT Induce Vomiting

Rinse with Water

Seek Medical Advice if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Attention

Provide Respiratory Support if Needed

Seek Medical Attention

Rinse Mouth with Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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